Cas no 2249961-63-3 (5-amino-4-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-amino-4-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2249961-63-3
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD26598827
• CID: 5174774
• PubChem ID: 68225378
• Update Time: 2024-03-01

5-amino-4-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-4-methyl-1H-pyrazole-3-carboxylic acid
• 3-amino-4-methyl-1H-pyrazole-5-carboxylic acid

• MDL： MFCD26598827
• Inchi： 1S/C5H7N3O2/c1-2-3(5(9)10)7-8-4(2)6/h1H3,(H,9,10)(H3,6,7,8)
• InChI Key： HCBCYQUYNVACKP-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)C(N)=NN1)=O

Computed Properties

• Exact Mass: 141.053826475g/mol
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 92